Cas no 313259-33-5 (3-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid)

• Product Name: 3-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid
• CAS No: 313259-33-5
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 3065194
• PubChem ID: 2758710
• Update Time: 2025-04-21

3-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dioxo-octahydro-isoindol-2-yl)-benzoic acid
• 3-(1,3-dioxooctahydroisoindol-2-yl)benzoic acid
• 3-(1,3-Dioxohexahydro-1H-isoindol-2(3H)-yl)benzoicacid
• STK391642
• AKOS017269587
• 3-(1,3-Dioxohexahydro-1H-isoindol-2(3H)-yl)benzoic acid
• 313259-33-5
• AKOS000147396
• Z57616965
• SR-01000311764-1
• SR-01000311764
• CS-0345393
• 3-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzoic acid

• MDL： MFCD00523302
• Inchi： 1S/C15H15NO4/c17-13-11-6-1-2-7-12(11)14(18)16(13)10-5-3-4-9(8-10)15(19)20/h3-5,8,11-12H,1-2,6-7H2,(H,19,20)
• InChI Key： LKPNVCVNNUIDPE-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2C(N1C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 273.10010796Da
• Monoisotopic Mass: 273.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.7Ų